Cas no 2248269-28-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoate
• CAS No: 2248269-28-3
• MF: C₂₉H₂₆N₂O₆
• MW: 498.526547908783
• CID: 5936542
• PubChem ID: 165727667
• Update Time: 2025-07-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoate Chemical and Physical Properties

Names and Identifiers

• 2248269-28-3
• EN300-6521579
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoate

• Inchi： 1S/C29H26N2O6/c32-26(37-31-27(33)23-14-7-8-15-24(23)28(31)34)16-2-1-9-17-30-29(35)36-18-25-21-12-5-3-10-19(21)20-11-4-6-13-22(20)25/h3-8,10-15,25H,1-2,9,16-18H2,(H,30,35)
• InChI Key： HHTCELTUBSKOTR-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 498.17908655g/mol
• Monoisotopic Mass: 498.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoate

Recent Advances in the Application of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoate (CAS: 2248269-28-3) in Chemical Biology and Pharmaceutical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoate (CAS: 2248269-28-3) has recently emerged as a critical reagent in chemical biology and pharmaceutical research. This molecule, which features a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a reactive isoindole-1,3-dione moiety, is widely utilized in peptide synthesis, drug delivery systems, and bioconjugation strategies. Its unique chemical properties make it an invaluable tool for researchers aiming to develop novel therapeutic agents and diagnostic probes.

Recent studies have highlighted the role of this compound in facilitating the synthesis of complex peptide derivatives. The Fmoc group provides temporary protection for amino functionalities during solid-phase peptide synthesis (SPPS), while the isoindole-1,3-dione moiety enables efficient coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this reagent in the synthesis of peptide-based inhibitors targeting protease enzymes, showcasing its versatility in drug discovery.

In addition to its applications in peptide synthesis, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoate has been employed in the development of prodrugs and drug delivery systems. Researchers have exploited its ability to form stable amide bonds with bioactive molecules, enabling controlled release mechanisms. For instance, a recent publication in Advanced Drug Delivery Reviews described its use in designing pH-sensitive prodrugs for targeted cancer therapy, underscoring its potential in personalized medicine.

The compound's utility extends to bioconjugation techniques, where it serves as a linker for attaching fluorescent labels, affinity tags, or other functional groups to biomolecules. A 2022 study in Bioconjugate Chemistry reported its successful application in the site-specific modification of antibodies, enhancing their therapeutic efficacy and diagnostic capabilities. This advancement opens new avenues for the development of next-generation biologics.

Despite its widespread use, challenges remain in optimizing the reactivity and stability of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoate under various experimental conditions. Ongoing research aims to address these limitations by exploring novel derivatives and reaction conditions. A 2023 preprint on ChemRxiv proposed a modified version of the compound with enhanced solubility and reactivity, which could further expand its applications in chemical biology.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoate (CAS: 2248269-28-3) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its multifaceted applications in peptide synthesis, drug delivery, and bioconjugation highlight its importance as a versatile reagent. Future studies are expected to uncover additional functionalities and refine its use, paving the way for innovative therapeutic and diagnostic solutions.